Cas no 5002-26-6 (4-Bromo-2-methylbiphenyl)

• Product Name: 4-Bromo-2-methylbiphenyl
• CAS No: 5002-26-6
• MF: C₁₃H₁₁Br
• MW: 247.130442857742
• MDL: MFCD03093069
• CID: 85203
• PubChem ID: 9964845
• Update Time: 2025-10-22

4-Bromo-2-methylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-methylbiphenyl
• 4-bromo-2-methyl-1-phenylbenzene
• 2-methyl-4-bromobiphenyl
• 3-methyl-4-phenylbromobenzene
• 4-Brom-2-methyl-biphenyl
• 4-bromanyl-2-methyl-1-phenyl-benzene
• 4-bromo-2-methyl-1,1'-biphenyl
• 4-bromo-2-methyl-biphenyl
• CS-0193553
• 5002-26-6
• SCHEMBL177529
• AKOS025295379
• MFCD03093069
• DTXSID70433422
• AS-48165
• FT-0617791
• ZBNARPVMXYNXQQ-UHFFFAOYSA-N
• F19555
• A827937
• DB-071084

• MDL： MFCD03093069
• Inchi： 1S/C13H11Br/c1-10-9-12(14)7-8-13(10)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： ZBNARPVMXYNXQQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C2C=CC=CC=2)=C(C)C=1
• BRN： 1908937

Computed Properties

• Exact Mass: 246.00400
• Monoisotopic Mass: 246.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.32
• Boiling Point: 113-114°C 0,7mm
• Flash Point: 113-114°C/0.7mm
• Refractive Index: 1.6210
• PSA: 0.00000
• LogP: 4.42450
• Solubility: Uncertain

4-Bromo-2-methylbiphenyl Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Additional information on 4-Bromo-2-methylbiphenyl

4-Bromo-2-methylbiphenyl (CAS No. 5002-26-6): A Comprehensive Overview

4-Bromo-2-methylbiphenyl, identified by the CAS registry number 5002-26-6, is a significant compound in the realm of organic chemistry. This compound, characterized by its bromine substitution at the para position of one benzene ring and a methyl group at the ortho position of the other, has garnered attention due to its unique properties and diverse applications. Recent advancements in synthetic methodologies and its utilization in drug discovery have further underscored its importance in both academic and industrial settings.

The synthesis of 4-Bromo-2-methylbiphenyl typically involves a multi-step process, often starting with bromination reactions followed by coupling mechanisms. Researchers have recently explored more efficient routes, leveraging catalytic systems such as palladium catalysts to enhance reaction yields and selectivity. These improvements not only streamline production but also align with the growing demand for sustainable chemical processes in the industry.

In terms of applications, 4-Bromo-2-methylbiphenyl has found utility in various fields, including materials science and pharmacology. In materials science, it serves as a precursor for constructing advanced organic materials, such as semiconductors and optoelectronic devices. Its ability to form stable π-conjugated systems makes it an ideal candidate for these applications. Recent studies have demonstrated its potential in enhancing the efficiency of organic light-emitting diodes (OLEDs) through tailored molecular design.

The pharmacological significance of 4-Bromo-2-methylbiphenyl lies in its role as a lead compound in drug discovery programs. Its structural features make it a promising candidate for targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders. For instance, researchers have reported its activity as a modulator of certain G-protein coupled receptors (GPCRs), which are critical targets in drug development.

Moreover, the environmental impact of 4-Bromo-2-methylbiphenyl has been a topic of recent investigation. Studies focusing on its degradation pathways under various environmental conditions have provided insights into its persistence and potential risks. These findings are crucial for ensuring responsible handling and disposal practices within industrial settings.

In conclusion, 4-Bromo-2-methylbiphenyl (CAS No. 5002-26-6) stands as a versatile compound with multifaceted applications across different domains. Its continued exploration in both fundamental research and applied sciences promises to unlock further potential uses, solidifying its role as an essential molecule in modern chemistry.